Cas no 153304-44-0 (4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid
• CAS No: 153304-44-0
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5219674
• PubChem ID: 10731836
• Update Time: 2025-05-24

4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methyl-4-[[(phenylmethoxy)carbonyl]amino]-
• 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid

• Inchi： 1S/C16H15NO4/c1-11-9-13(15(18)19)7-8-14(11)17-16(20)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
• InChI Key： YWEMBZPSYGFVOH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(OCC2=CC=CC=C2)=O)C(C)=C1

Additional information on 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid

4-{(Benzyloxy)carbonylamino}-3-methylbenzoic acid: A Comprehensive Overview

The compound with CAS No. 153304-44-0, commonly referred to as 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule is characterized by its benzoic acid backbone, with a methyl group at the 3-position and a benzyloxycarbonylamino group at the 4-position. These functional groups contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzyloxycarbonylamino groups in modulating the pharmacokinetic properties of drugs. The presence of this group in 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid suggests that it may play a role in enhancing the bioavailability of the compound. Additionally, the methyl group at the 3-position introduces steric hindrance, which could influence the compound's interaction with biological targets.

The synthesis of 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid involves a multi-step process, typically starting from benzene derivatives. The introduction of the benzyloxycarbonylamino group is achieved through a coupling reaction, often facilitated by a coupling agent such as HATU or EDCI. This step is critical for ensuring the stability and functionality of the final product. The methyl group is introduced via alkylation or methylation reactions, depending on the starting material.

In terms of applications, 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid has shown promise in various fields, including drug delivery systems and enzyme inhibition studies. Researchers have explored its potential as a prodrug, where the benzyloxycarbonyl group serves as a protective moiety that can be cleaved under specific physiological conditions. This property makes it an attractive candidate for targeted drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid with various biological targets. These studies have provided insights into its binding affinity and selectivity, which are crucial for its potential therapeutic applications. For instance, molecular docking studies have revealed that the compound exhibits strong binding to certain proteases, suggesting its potential role in anti-inflammatory or antiviral therapies.

The safety and toxicity profile of 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid have also been investigated in preclinical studies. Results indicate that the compound demonstrates low toxicity at therapeutic concentrations, making it a viable option for further development. However, long-term toxicological studies are required to fully assess its safety profile.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-methylbenzoic acid represents a valuable compound in the realm of organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, underscores its potential for advancing drug discovery and development efforts. As ongoing studies continue to unravel its properties and applications, this compound is poised to make significant contributions to the field.